N-(4-fluorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-(3-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20FN3O2/c1-24-17-4-2-3-16(13-17)21-9-11-22(12-10-21)18(23)20-15-7-5-14(19)6-8-15/h2-8,13H,9-12H2,1H3,(H,20,23)
• InChI Key: RJRGUHAFBZMGQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol

Description

N-(4-fluorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide, commonly known as FP-1, is a piperazine derivative that has been extensively studied for its potential therapeutic applications. FP-1 has gained significant attention due to its unique chemical structure and promising pharmacological properties.

Mechanism of Action

FP-1 exerts its pharmacological effects by binding to SERT and DAT, thereby inhibiting the reuptake of serotonin and dopamine, respectively. This leads to increased levels of these neurotransmitters in the synaptic cleft, which can have a variety of effects on neuronal signaling and behavior. FP-1 has also been shown to modulate the activity of certain ion channels and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
FP-1 has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter signaling, anti-inflammatory effects, and anti-cancer properties. FP-1 has been shown to increase the levels of serotonin and dopamine in the brain, which can have a variety of effects on mood, cognition, and behavior. FP-1 has also been shown to reduce inflammation in animal models of arthritis and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

FP-1 has several advantages for lab experiments, including its high potency and selectivity for SERT and DAT. FP-1 has also been shown to be stable and well-tolerated in animal models, making it suitable for further in vivo studies. However, FP-1 has some limitations, including its relatively low solubility in water and its potential for off-target effects on other neurotransmitter systems.

Future Directions

There are several potential future directions for research on FP-1. One area of interest is the development of new analogs of FP-1 with improved pharmacological properties, such as increased solubility or selectivity for specific targets. Another area of interest is the investigation of FP-1 for the treatment of specific neurological and psychiatric disorders, such as depression, anxiety, and addiction. Finally, FP-1 may also have potential applications in the field of oncology, particularly in the development of new anti-cancer therapies.

Synthesis Methods

FP-1 can be synthesized through a multi-step process that involves the reaction of 4-fluoroaniline with 3-methoxybenzaldehyde to form the corresponding Schiff base. The Schiff base is then reduced using sodium borohydride to obtain the desired product, FP-1. The synthesis method of FP-1 has been optimized to produce high yields and purity, making it suitable for further research.

Scientific Research Applications

FP-1 has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. FP-1 has been shown to exhibit significant affinity for the serotonin transporter (SERT) and the dopamine transporter (DAT), which are two important targets for the treatment of psychiatric and neurological disorders. FP-1 has also been studied for its potential anti-inflammatory and anti-cancer properties.